Cas no 1806916-24-4 (4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde)
4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde
-
- Inchi: 1S/C8H5BrClF2NO/c9-5-1-4(2-10)13-6(3-14)7(5)8(11)12/h1,3,8H,2H2
- InChI Key: XGELHGOBDPPSMR-UHFFFAOYSA-N
- SMILES: BrC1C=C(CCl)N=C(C=O)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 2.4
- Topological Polar Surface Area: 30
4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029052805-250mg |
4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde |
1806916-24-4 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029052805-500mg |
4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde |
1806916-24-4 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029052805-1g |
4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde |
1806916-24-4 | 97% | 1g |
$2,950.20 | 2022-03-31 |
4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde
Recent Advances in the Study of 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806916-24-4)
The compound 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806916-24-4) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the presence of bromo, chloromethyl, and difluoromethyl substituents, which make it a versatile building block for medicinal chemistry applications.
Recent studies have demonstrated the utility of this compound in the synthesis of potent and selective kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a precursor for the development of novel JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The electron-withdrawing properties of the difluoromethyl group were found to significantly enhance the binding affinity of the resulting inhibitors to the target kinase.
In the field of antimicrobial research, a team from the University of Cambridge published findings in 2024 demonstrating the compound's potential in creating next-generation antibacterial agents. The chloromethyl group at the 6-position was shown to be particularly reactive, allowing for efficient derivatization with various nucleophiles to create a library of pyridine-based compounds with broad-spectrum activity against drug-resistant bacterial strains.
The synthetic accessibility of 1806916-24-4 has been improved through recent methodological advances. A 2024 study in Organic Process Research & Development described an optimized, scalable synthesis route that achieves >85% yield while minimizing the formation of byproducts. This development is particularly significant for industrial applications, as it addresses previous challenges in large-scale production of this valuable intermediate.
Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into the importance of the difluoromethyl group in medicinal chemistry. Computational modeling and X-ray crystallographic analyses have revealed that the difluoromethyl moiety contributes to both the metabolic stability and target binding of derived compounds, while the aldehyde functionality serves as a convenient handle for further structural modifications.
Ongoing research is exploring the potential of 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde in other therapeutic areas, including neurodegenerative diseases and oncology. Preliminary results from a 2024 study suggest that derivatives of this compound may show promise as modulators of protein-protein interactions involved in cancer progression, though further validation is required.
As the pharmaceutical industry continues to seek novel chemical scaffolds for drug development, 1806916-24-4 stands out as a particularly valuable building block. Its unique combination of reactive groups and structural features makes it an attractive starting point for the synthesis of diverse bioactive molecules, and recent publications suggest its importance in medicinal chemistry will continue to grow in the coming years.
1806916-24-4 (4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)